![molecular formula C19H14FIN2O5 B302829 5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione](/img/structure/B302829.png)
5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione
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Overview
Description
5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione, also known as FIPI, is a small molecule inhibitor that has been widely used in scientific research to study the role of phospholipase D (PLD) in various cellular processes.
Mechanism of Action
5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione selectively inhibits PLD activity by binding to the catalytic site of the enzyme and preventing its interaction with its substrate, phosphatidylcholine. This inhibition leads to a decrease in PA production and subsequent downstream effects on cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and inhibition of cell migration and invasion. These effects have been observed in various cell types, including cancer cells, indicating that this compound may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione is its selectivity for PLD inhibition, which allows for specific targeting of this enzyme in cellular processes. However, one limitation of this compound is its relatively low potency compared to other PLD inhibitors. Additionally, its stability in biological systems may be a concern, as it has been shown to undergo hydrolysis in aqueous solutions.
Future Directions
There are several future directions for research involving 5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione. One area of interest is its potential therapeutic applications in cancer treatment, as its ability to inhibit cell proliferation and induce apoptosis may make it a valuable tool in the development of new cancer therapies. Additionally, further research is needed to determine the optimal dosing and administration of this compound in vivo, as well as its potential side effects. Finally, there is a need for the development of more potent and stable PLD inhibitors that can be used in a variety of cellular processes.
Synthesis Methods
5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione can be synthesized using a multistep process involving the reaction of 2,4,6-trioxo-1,3,5-triazinane with 2-fluoro-5-iodobenzyl alcohol and 3-methoxy-4-hydroxybenzaldehyde. The final product is obtained by purification through column chromatography.
Scientific Research Applications
5-{4-[(2-fluorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}pyrimidine-2,4,6(1H,3H,5H)-trione has been widely used in scientific research to study the role of PLD in various cellular processes. PLD is an enzyme that catalyzes the hydrolysis of phosphatidylcholine to produce phosphatidic acid (PA), which plays a crucial role in various cellular processes such as membrane trafficking, cytoskeletal rearrangement, and cell proliferation. This compound has been shown to selectively inhibit PLD activity, making it a valuable tool for studying the role of PLD in these processes.
properties
Molecular Formula |
C19H14FIN2O5 |
---|---|
Molecular Weight |
496.2 g/mol |
IUPAC Name |
5-[[4-[(2-fluorophenyl)methoxy]-3-iodo-5-methoxyphenyl]methylidene]-1,3-diazinane-2,4,6-trione |
InChI |
InChI=1S/C19H14FIN2O5/c1-27-15-8-10(6-12-17(24)22-19(26)23-18(12)25)7-14(21)16(15)28-9-11-4-2-3-5-13(11)20/h2-8H,9H2,1H3,(H2,22,23,24,25,26) |
InChI Key |
DUHZOBQPVSRPNO-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=CC(=C1)C=C2C(=O)NC(=O)NC2=O)I)OCC3=CC=CC=C3F |
Canonical SMILES |
COC1=C(C(=CC(=C1)C=C2C(=O)NC(=O)NC2=O)I)OCC3=CC=CC=C3F |
Origin of Product |
United States |
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